Cas no 2098009-13-1 (3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one)
3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one
- O=c1n(nnc2ccccc12)C1CCCNC1
- 3-piperidin-3-yl-1,2,3-benzotriazin-4-one
- 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one
-
- Inchi: 1S/C12H14N4O/c17-12-10-5-1-2-6-11(10)14-15-16(12)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2
- InChI Key: SYTRVGRRIQRREO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=NN1C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 331
- XLogP3: 1
- Topological Polar Surface Area: 57.1
3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P220466-100mg |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3h)-one |
2098009-13-1 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P220466-500mg |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3h)-one |
2098009-13-1 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | P220466-1g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3h)-one |
2098009-13-1 | 1g |
$ 635.00 | 2022-06-03 | ||
| Life Chemicals | F1907-1218-0.25g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 0.25g |
$396.0 | 2023-09-07 | |
| Life Chemicals | F1907-1218-0.5g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 0.5g |
$417.0 | 2023-09-07 | |
| Life Chemicals | F1907-1218-1g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 1g |
$439.0 | 2023-09-07 | |
| Life Chemicals | F1907-1218-2.5g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 2.5g |
$878.0 | 2023-09-07 | |
| Life Chemicals | F1907-1218-5g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 5g |
$1317.0 | 2023-09-07 | |
| Life Chemicals | F1907-1218-10g |
3-(piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one |
2098009-13-1 | 95%+ | 10g |
$1844.0 | 2023-09-07 |
3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one
Recent Advances in the Study of 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one (CAS: 2098009-13-1)
3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one (CAS: 2098009-13-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzo[d][1,2,3]triazin-4(3H)-one scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in disease models.
One of the key areas of interest is the role of 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent research has demonstrated that this compound exhibits selective inhibition against specific kinase targets, making it a valuable candidate for further drug development. Structural-activity relationship (SAR) studies have been conducted to optimize its binding affinity and selectivity, with promising results.
In addition to its kinase inhibitory properties, 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are challenging targets for small-molecule drugs, but recent advances in computational and structural biology have enabled the identification of compounds like 2098009-13-1 that can effectively disrupt these interactions. Preliminary in vitro and in vivo studies have shown that this compound can modulate key PPIs involved in disease pathways, opening new avenues for therapeutic intervention.
The synthesis and optimization of 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while modifications to the core structure have been explored to enhance its pharmacokinetic properties. These efforts have resulted in derivatives with improved solubility, stability, and bioavailability, which are critical for advancing the compound into preclinical and clinical studies.
Looking ahead, the potential applications of 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one extend beyond its current uses. Ongoing research is exploring its utility in combination therapies, where it may synergize with other drugs to enhance efficacy or overcome resistance. Furthermore, its role in targeting emerging disease pathways, such as those involved in immune-oncology, is under investigation. As the understanding of its molecular mechanisms deepens, this compound is poised to make significant contributions to the field of medicinal chemistry.
In conclusion, 3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one (CAS: 2098009-13-1) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable tool for researchers and clinicians alike. Continued research into its mechanisms, optimization, and applications will undoubtedly yield further insights and opportunities for drug discovery.
2098009-13-1 (3-(Piperidin-3-yl)benzo[d][1,2,3]triazin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)